4-[(1-methyl-1H-benzimidazol-2-yl)methoxy]benzoic acid

• IUPAC Name: 4-[(1-methylbenzimidazol-2-yl)methoxy]benzoic acid
• InChI: InChI=1S/C16H14N2O3/c1-18-14-5-3-2-4-13(14)17-15(18)10-21-12-8-6-11(7-9-12)16(19)20/h2-9H,10H2,1H3,(H,19,20)
• InChI Key: YGWCWFXGECHNCC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1COC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol
• Solubility: >42.3 [ug/mL] (The mean of the results at pH 7.4)

Description

4-[(1-methyl-1H-benzimidazol-2-yl)methoxy]benzoic acid, also known as MBBA, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-[(1-methyl-1H-benzimidazol-2-yl)methoxy]benzoic acid involves its ability to induce apoptosis in cancer cells. This compound has been shown to activate the caspase pathway, which leads to the cleavage of cellular proteins and ultimately cell death. Additionally, this compound has been shown to inhibit the NF-κB pathway, which is involved in inflammation and cancer cell survival.
Biochemical and Physiological Effects:
This compound has been shown to have antioxidant properties, which can help to protect cells from oxidative damage. Additionally, this compound has been shown to have anti-inflammatory properties, which can help to reduce inflammation in the body. These effects make this compound a potential candidate for the treatment of diseases such as arthritis and cardiovascular disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(1-methyl-1H-benzimidazol-2-yl)methoxy]benzoic acid in lab experiments is its ability to induce apoptosis in cancer cells. This makes it a useful tool for studying the mechanisms of cell death in cancer cells. However, one limitation of using this compound in lab experiments is that it can be toxic to normal cells at high concentrations. Care must be taken to ensure that the concentration of this compound used in experiments is not toxic to normal cells.

Future Directions

There are several future directions for research on 4-[(1-methyl-1H-benzimidazol-2-yl)methoxy]benzoic acid. One area of research could be the development of this compound derivatives that are less toxic to normal cells while still retaining their ability to induce apoptosis in cancer cells. Another area of research could be the development of this compound-based therapies for the treatment of diseases such as arthritis and cardiovascular disease. Additionally, more research could be done on the mechanisms of action of this compound, including its effects on cellular signaling pathways.

Synthesis Methods

4-[(1-methyl-1H-benzimidazol-2-yl)methoxy]benzoic acid can be synthesized through a multi-step process starting from 2-methylbenzimidazole. The first step involves the reaction of 2-methylbenzimidazole with paraformaldehyde to form N-(2-methyl-1H-benzimidazol-1-yl)methanal. This intermediate is then reacted with 4-hydroxybenzoic acid in the presence of a catalyst to form this compound.

Scientific Research Applications

4-[(1-methyl-1H-benzimidazol-2-yl)methoxy]benzoic acid has been studied for its potential therapeutic applications, particularly in the treatment of cancer. Research has shown that this compound can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of other diseases such as arthritis and cardiovascular disease.